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7,7-difluorocholestanol 7,7-difluorocholestanol
Brand Name: Vulcanchem
CAS No.: 111300-79-9
VCID: VC0220163
InChI: InChI=1S/C27H46F2O/c1-17(2)7-6-8-18(3)21-9-10-22-24-23(12-14-26(21,22)5)25(4)13-11-20(30)15-19(25)16-27(24,28)29/h17-24,30H,6-16H2,1-5H3/t18-,19-,20+,21-,22+,23+,24+,25+,26-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)(F)F)C
Molecular Formula: C27H46F2O
Molecular Weight: 424.6 g/mol

7,7-difluorocholestanol

CAS No.: 111300-79-9

Main Products

VCID: VC0220163

Molecular Formula: C27H46F2O

Molecular Weight: 424.6 g/mol

7,7-difluorocholestanol - 111300-79-9

CAS No. 111300-79-9
Product Name 7,7-difluorocholestanol
Molecular Formula C27H46F2O
Molecular Weight 424.6 g/mol
IUPAC Name (3S,5R,8R,9S,10S,13R,14S,17R)-7,7-difluoro-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-ol
Standard InChI InChI=1S/C27H46F2O/c1-17(2)7-6-8-18(3)21-9-10-22-24-23(12-14-26(21,22)5)25(4)13-11-20(30)15-19(25)16-27(24,28)29/h17-24,30H,6-16H2,1-5H3/t18-,19-,20+,21-,22+,23+,24+,25+,26-/m1/s1
Standard InChIKey XRKOSUXXQLHKFI-GVGILINXSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(C[C@@H]4[C@@]3(CC[C@@H](C4)O)C)(F)F)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)(F)F)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)(F)F)C
Synonyms 7,7-difluorocholestanol
PubChem Compound 196646
Last Modified Nov 11 2021
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